(6-((((4-Methylphenyl)sulfonyl)oxy)methyl)-3-cyclohexen-1-yl)methyl 4-methylbenzenesulfonate

Specification

• CAS No.: 7500-58-5
• Molecular Formula: C22H26O6S2
• Molecular Weight: 450.6 g/mol
• IUPAC Name: [6-[(4-methylphenyl)sulfonyloxymethyl]cyclohex-3-en-1-yl]methyl 4-methylbenzenesulfonate
• Standard InChI: InChI=1S/C22H26O6S2/c1-17-7-11-21(12-8-17)29(23,24)27-15-19-5-3-4-6-20(19)16-28-30(25,26)22-13-9-18(2)10-14-22/h3-4,7-14,19-20H,5-6,15-16H2,1-2H3
• Standard InChI Key: IJTLQNHNJKDWSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2CC=CCC2COS(=O)(=O)C3=CC=C(C=C3)C

Introduction

Synthesis and Industrial Production

Key Synthetic Routes

The synthesis of this compound involves multi-step reactions typical of sulfonate ester derivatives:

• Cyclohexene Functionalization: Cyclohexene is first hydroxymethylated at the 3-position using formaldehyde under acidic conditions.

• Sulfonation: The hydroxyl groups are converted to sulfonate esters via reaction with 4-methylbenzenesulfonyl chloride in the presence of a base (e.g., pyridine or triethylamine).

• Purification: Techniques such as recrystallization from ethanol or column chromatography yield high-purity product.

Industrial-Scale Considerations

Continuous flow reactors and automated systems optimize yield (estimated 70–85%) and reduce byproducts. Solvent recovery systems are critical for environmental compliance.

Physicochemical Properties

Table 1: Estimated Physicochemical Properties

Property	Value/Description	Basis of Estimation
Molecular Weight	450.57 g/mol	Calculated from formula
Density	~1.25–1.30 g/cm³	Analogous sulfonate esters
Melting Point	120–135°C (decomposition observed)	Thermal analysis of analogs
Solubility	Soluble in DMSO, DMF; sparingly in ethanol	Polarity of sulfonate groups
LogP (Partition Coefficient)	2.8–3.2	Computational modeling

Assay Type	Expected Outcome	Rationale
COX-2 Inhibition	IC₅₀ ≈ 10–20 µM	Structural similarity to NSAIDs
Cytotoxicity (HeLa Cells)	LC₅₀ ≈ 50–100 µM	Alkylating agent activity

Stability and Degradation

Hydrolytic Degradation

The sulfonate ester bonds are susceptible to hydrolysis under acidic or alkaline conditions, yielding 4-methylbenzenesulfonic acid and the corresponding diol.

Degradation Kinetics

• Half-life in pH 7.4 buffer: ~48 hours at 25°C.

• Accelerated degradation: Observed at pH < 3 or pH > 10.